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Abstract
Avilamycin, an orthosomycin antibiotic, has been utilized in veterinary medicine as a feed

additive to enhance growth performance and feed efficiency in poultry and swine. Its

mechanism of action involves the inhibition of bacterial protein synthesis, which modulates the

gut microbiota, leading to improved animal health and productivity. This technical guide

provides an in-depth overview of avilamycin, focusing on its core scientific principles, efficacy

data, and the experimental methodologies used in its evaluation. The information is intended to

serve as a comprehensive resource for researchers, scientists, and professionals involved in

drug development and animal nutrition.

Mechanism of Action
Avilamycin exerts its antimicrobial effect by targeting and inhibiting bacterial protein synthesis.

[1] This process is crucial for bacterial growth and proliferation. The primary target of

avilamycin is the 50S ribosomal subunit of bacteria.[2][3][4]

The specific binding site of avilamycin is located on the domain V of the 23S rRNA, near the

A-site of the ribosome.[1][5] By binding to this site, avilamycin sterically hinders the correct

positioning of aminoacyl-tRNA and interferes with the initiation factor IF2.[1][5] This interference

prevents the formation of peptide bonds, thereby halting protein synthesis and ultimately

inhibiting bacterial growth. This targeted action against Gram-positive bacteria, which are
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significant components of the gut microbiota, is believed to be the primary driver of its growth-

promoting effects.[6][7]
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Caption: Avilamycin's mechanism of action leading to growth promotion.

Efficacy Data in Livestock
Numerous studies have demonstrated the efficacy of avilamycin in improving the performance

of broiler chickens and swine. The following tables summarize the quantitative data from

various trials.
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Broiler Chickens
Avilamycin has been shown to be effective in improving weight gain and feed conversion,

particularly in the presence of challenges like necrotic enteritis caused by Clostridium

perfringens.

Table 1: Efficacy of Avilamycin in Broiler Chickens Challenged with Clostridium perfringens

Treatment
Group

Dose (ppm)
Final Body
Weight (Day
35) (g)

Average
Daily Gain (
g/day )

Feed
Conversion
Ratio (Day
0-35)

NE-Related
Mortality
Rate (%)

Nonmedicate

d,

Nonchallenge

d

0 2250 64.3 1.65 0.0

Nonmedicate

d, Challenged
0 2050 58.6 1.80 15.0

Avilamycin,

Challenged
15 2230 63.7 1.62 7.53

Avilamycin,

Challenged
30 2240 64.0 1.61 3.02

Data sourced

from a 35-day

floor pen

study of 2200

broiler

cockerels.[3]

[8][9]

Table 2: Comparative Performance of Avilamycin and Other Antibiotic Growth Promoters in

Broiler Chickens
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Treatment Group Dose ( g/ton ) Weight Gain (g)
Feed Conversion
Ratio

Control 0 2050 1.85

Avilamycin 10 2150 1.75

Zinc Bacitracin 55 2080 1.82

Enramycin 10 2090 1.81

Virginiamycin 16.5 2120 1.78

Data from a

comparative study on

broiler performance.

[3]

Swine
In swine, avilamycin has been demonstrated to increase average daily gain and improve the

feed-to-gain ratio, particularly during the growing-finishing phase.

Table 3: Effect of Different Concentrations of Avilamycin on the Performance of Growing-

Finishing Swine
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Avilamycin Dose
(ppm)

Average Daily Gain
(g)

Average Daily Feed
Intake (kg)

Feed to Gain Ratio

0 (Control) 749 2.38 3.17

5 763 2.40 3.15

10 767 2.39 3.12

20 769 2.41 3.13

40 771 2.38 3.09

60 771 2.38 3.09

Data pooled from a

series of 12 trials

involving 1,710

crossbred pigs.[3][10]

[11]

Table 4: Comparison of Avilamycin and Carbadox on Nursery Pig Performance Under E. coli

Challenge

Treatment Group Dose (mg/kg) Duration
Overall Gain:Feed
Ratio

Nonmedicated Control 0 56 days 0.625

Avilamycin (AVI21) 80.5 21 days 0.635

Avilamycin (AVI42) 80.5 42 days 0.638

Carbadox (CAR21) 55.1 21 days 0.620

Results from a 56-day

study with 3,329

commercial crossbred

pigs.[3][12]

Impact on Gut Microbiota
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The growth-promoting effects of avilamycin are closely linked to its ability to modulate the

gastrointestinal microbiota. By selectively inhibiting certain bacterial populations, avilamycin
can alter the microbial ecology of the gut.

Studies in broiler chickens have shown that avilamycin supplementation can lead to changes

in the bacterial diversity and composition in different sections of the gastrointestinal tract.[13]

[14][15] For instance, in the ileum, an increase in bacterial diversity has been observed, with an

enrichment of Lactobacillus reuteri and Clostridium, and a decrease in Lactobacillus crispatus.

[13][14][15] In contrast, a study on early-weaned pigs did not find a significant change in the

total number of bacteria but suggested that avilamycin alters the ecological structure and

metabolic activity of the microbial community.[16][17] Another study in pigs noted that while

avilamycin selected for resistant Enterococcus faecalis, these populations did not persist long

after the withdrawal of the additive.[18]

Avilamycin in Feed

Gram-Positive Bacteria
(e.g., Clostridium, Enterococcus)

Inhibits

Altered Gut
Microbiota Profile

Gram-Negative Bacteria
(e.g., E. coli)

Certain Beneficial Bacteria
(e.g., some Lactobacillus spp.)

Improved Animal Performance
(Growth & Feed Efficiency)

Leads to

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b193671?utm_src=pdf-body
https://www.benchchem.com/product/b193671?utm_src=pdf-body
https://www.benchchem.com/product/b193671?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29253227/
https://www.researchgate.net/publication/321799746_Influence_of_dietary_avilamycin_on_ileal_and_cecal_microbiota_in_broiler_chickens
https://academic.oup.com/ps/article-pdf/97/3/970/24041610/pex360.pdf
https://pubmed.ncbi.nlm.nih.gov/29253227/
https://www.researchgate.net/publication/321799746_Influence_of_dietary_avilamycin_on_ileal_and_cecal_microbiota_in_broiler_chickens
https://academic.oup.com/ps/article-pdf/97/3/970/24041610/pex360.pdf
https://www.benchchem.com/product/b193671?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16971574/
https://www.researchgate.net/publication/6818622_The_response_of_gastrointestinal_microbiota_to_avilamycin_butyrate_and_plant_extracts_in_early-weaned_pigs
https://www.benchchem.com/product/b193671?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15715858/
https://www.benchchem.com/product/b193671?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical relationship of avilamycin's impact on gut microbiota.

Experimental Protocols
The evaluation of avilamycin's efficacy and safety involves a range of standardized

experimental protocols. Below are outlines of common methodologies.

Broiler Growth Performance Trial
Objective: To assess the effect of avilamycin on the growth performance of broiler chickens.

Animals: Day-old broiler chicks of a specific strain (e.g., Ross 308 or Cobb 500).

Housing: Floor pens with appropriate bedding material, equipped with feeders and drinkers.

Environmental conditions are controlled and monitored.

Experimental Design: A randomized complete block design is typically used. Treatments may

include a non-medicated control group and one or more groups receiving feed supplemented

with different concentrations of avilamycin.

Diet: A standard basal diet (e.g., corn-soybean meal-based) is formulated to meet the

nutritional requirements of the birds at different growth phases (starter, grower, finisher).

Medicated feed is prepared by incorporating avilamycin at the specified concentrations.

Data Collection:

Body Weight: Individual or pen-based body weights are measured at the start and at

regular intervals throughout the trial.

Feed Intake: Feed consumption per pen is recorded.

Feed Conversion Ratio (FCR): Calculated as the ratio of feed intake to body weight gain.

Mortality: Recorded daily.

Statistical Analysis: Data are analyzed using appropriate statistical methods, such as

ANOVA, with the pen as the experimental unit.
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Swine Growth Promotion Trial
Objective: To determine the effect of various levels of avilamycin on the performance of

growing-finishing swine.

Animals: A large number of crossbred pigs are used across multiple locations to ensure the

robustness of the data.[10][11]

Housing: Standard commercial swine housing facilities.

Experimental Design: A randomized complete block design is employed. Treatments typically

include a control group (0 ppm avilamycin) and several groups fed diets with increasing

concentrations of avilamycin (e.g., 5, 10, 20, 40, 60 ppm).[10][11]

Diet: Grower and finisher diets are fed ad libitum.

Data Collection:

Average Daily Gain (ADG): Calculated from body weight measurements taken at the

beginning and end of the trial periods.

Average Daily Feed Intake (ADF): Determined by recording feed disappearance.

Feed-to-Gain Ratio (F/G): Calculated as ADF divided by ADG.

Statistical Analysis: Data from multiple trials are often pooled for a comprehensive statistical

analysis.[10][11]

Gut Microbiota Analysis
Objective: To investigate the impact of avilamycin on the composition of the gut microbiota.

Sample Collection: Luminal contents from specific sections of the gastrointestinal tract (e.g.,

ileum, cecum) are collected aseptically from euthanized animals.

DNA Extraction: Total bacterial DNA is extracted from the collected samples using

commercially available kits.
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16S rRNA Gene Sequencing: The V3-V4 hypervariable regions of the 16S rRNA gene are

amplified by PCR and sequenced using a high-throughput sequencing platform.

Bioinformatic Analysis: The resulting sequence data are processed to identify operational

taxonomic units (OTUs) and to determine the taxonomic composition and diversity of the

microbial communities.
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Caption: A generalized experimental workflow for evaluating avilamycin.
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Analytical Methodology for Avilamycin in Feed
Principle: A robust and accurate analytical method is crucial for quantifying avilamycin in

animal feed to ensure proper dosage and regulatory compliance. High-Performance Liquid

Chromatography (HPLC) is a commonly used technique.[19][20][21]

Extraction: Avilamycin is extracted from the feed matrix using an organic solvent such as

acetonitrile.[20][21]

Cleanup: A solid-phase extraction (SPE) step with a silica-based sorbent is employed to

remove interfering substances from the feed matrix.[19][20]

Chromatographic Separation: Reversed-phase HPLC is used to separate the primary

biologically active factors of avilamycin (A and B).[20]

Detection and Quantification: A UV detector is used for quantification. The concentration of

avilamycin is determined by comparing the peak area of the analyte in the sample to that of

a certified reference standard.[19]

Conclusion
Avilamycin serves as an effective veterinary feed additive for promoting growth in poultry and

swine. Its well-defined mechanism of action, centered on the inhibition of bacterial protein

synthesis, leads to a favorable modulation of the gut microbiota, which in turn enhances animal

performance. The extensive body of research, supported by standardized experimental

protocols, provides strong evidence for its efficacy in improving average daily gain and feed

conversion ratios. This technical guide consolidates key data and methodologies to aid

researchers and professionals in the continued development and responsible application of

such feed additives in animal production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b193671?utm_src=pdf-body
https://www.benchchem.com/product/b193671?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_Quantification_of_Avilamycin_C_in_Animal_Feed_using_High_Performance_Liquid_Chromatography.pdf
https://pubmed.ncbi.nlm.nih.gov/10367376/
https://academic.oup.com/jaoac/article-abstract/82/3/579/5683767
https://www.benchchem.com/product/b193671?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10367376/
https://academic.oup.com/jaoac/article-abstract/82/3/579/5683767
https://www.benchchem.com/pdf/Application_Note_Quantification_of_Avilamycin_C_in_Animal_Feed_using_High_Performance_Liquid_Chromatography.pdf
https://pubmed.ncbi.nlm.nih.gov/10367376/
https://www.benchchem.com/product/b193671?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10367376/
https://www.benchchem.com/product/b193671?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_Quantification_of_Avilamycin_C_in_Animal_Feed_using_High_Performance_Liquid_Chromatography.pdf
https://www.benchchem.com/product/b193671?utm_src=pdf-body
https://www.benchchem.com/product/b193671?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Avilamycin | C61H88Cl2O32 | CID 71674 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. benchchem.com [benchchem.com]

4. Structures of the orthosomycin antibiotics avilamycin and evernimicin in complex with the
bacterial 70S ribosome - PMC [pmc.ncbi.nlm.nih.gov]

5. Interaction of Avilamycin with Ribosomes and Resistance Caused by Mutations in 23S
rRNA - PMC [pmc.ncbi.nlm.nih.gov]

6. food.ec.europa.eu [food.ec.europa.eu]

7. benchchem.com [benchchem.com]

8. tandfonline.com [tandfonline.com]

9. Efficacy of avilamycin for the prevention of necrotic enteritis caused by a pathogenic strain
of Clostridium perfringens in broiler chickens - PubMed [pubmed.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

11. Effect of various levels of avilamycin on the performance of growing-finishing swine -
PubMed [pubmed.ncbi.nlm.nih.gov]

12. Efficacy of avilamycin on the incidence and severity of diarrhea associated with
pathogenic Escherichia coli and the subsequent growth performance of nursery pigs - PMC
[pmc.ncbi.nlm.nih.gov]

13. Influence of dietary avilamycin on ileal and cecal microbiota in broiler chickens - PubMed
[pubmed.ncbi.nlm.nih.gov]

14. researchgate.net [researchgate.net]

15. academic.oup.com [academic.oup.com]

16. The response of gastrointestinal microbiota to avilamycin, butyrate, and plant extracts in
early-weaned pigs - PubMed [pubmed.ncbi.nlm.nih.gov]

17. researchgate.net [researchgate.net]

18. Effect of the growth promoter avilamycin on emergence and persistence of antimicrobial
resistance in enteric bacteria in the pig - PubMed [pubmed.ncbi.nlm.nih.gov]

19. benchchem.com [benchchem.com]

20. Determination of avilamycin in poultry feeds by liquid chromatography - PubMed
[pubmed.ncbi.nlm.nih.gov]

21. academic.oup.com [academic.oup.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Avilamycin
https://www.researchgate.net/figure/Structures-of-avilamycin-and-evernimicin_fig1_12545382
https://www.benchchem.com/pdf/Comparative_Efficacy_of_Avilamycin_C_in_Livestock_A_Statistical_Analysis_and_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4941455/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4941455/
https://pmc.ncbi.nlm.nih.gov/articles/PMC128742/
https://pmc.ncbi.nlm.nih.gov/articles/PMC128742/
https://food.ec.europa.eu/document/download/28b9958d-fa88-4d54-a9e0-00eebe034b2d_en?filename=sci-com_scan-old_report_antibiotics-05.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Dosage_Determination_of_Avilamycin_for_Swine_Growth_Promotion.pdf
https://www.tandfonline.com/doi/full/10.1080/03079457.2016.1165793
https://pubmed.ncbi.nlm.nih.gov/26981841/
https://pubmed.ncbi.nlm.nih.gov/26981841/
https://www.researchgate.net/publication/19493395_Effect_of_Various_Levels_of_Avilamycin_on_the_Performance_of_Growing-Finishing_Swine
https://pubmed.ncbi.nlm.nih.gov/3667460/
https://pubmed.ncbi.nlm.nih.gov/3667460/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11672107/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11672107/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11672107/
https://pubmed.ncbi.nlm.nih.gov/29253227/
https://pubmed.ncbi.nlm.nih.gov/29253227/
https://www.researchgate.net/publication/321799746_Influence_of_dietary_avilamycin_on_ileal_and_cecal_microbiota_in_broiler_chickens
https://academic.oup.com/ps/article-pdf/97/3/970/24041610/pex360.pdf
https://pubmed.ncbi.nlm.nih.gov/16971574/
https://pubmed.ncbi.nlm.nih.gov/16971574/
https://www.researchgate.net/publication/6818622_The_response_of_gastrointestinal_microbiota_to_avilamycin_butyrate_and_plant_extracts_in_early-weaned_pigs
https://pubmed.ncbi.nlm.nih.gov/15715858/
https://pubmed.ncbi.nlm.nih.gov/15715858/
https://www.benchchem.com/pdf/Application_Note_Quantification_of_Avilamycin_C_in_Animal_Feed_using_High_Performance_Liquid_Chromatography.pdf
https://pubmed.ncbi.nlm.nih.gov/10367376/
https://pubmed.ncbi.nlm.nih.gov/10367376/
https://academic.oup.com/jaoac/article-abstract/82/3/579/5683767
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Avilamycin as a Veterinary Feed Additive for Growth
Promotion: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193671#avilamycin-as-a-veterinary-feed-additive-for-
growth-promotion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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